molecular formula C12H11I3N2O5 B564471 Ioxitalamic Acid-d4 CAS No. 1185156-82-4

Ioxitalamic Acid-d4

Cat. No. B564471
M. Wt: 647.967
InChI Key: OLAOYPRJVHUHCF-RRVWJQJTSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ioxitalamic Acid-d4, also known as Ioxitalamic Acid-d4, is a useful research compound. Its molecular formula is C12H11I3N2O5 and its molecular weight is 647.967. The purity is usually 95%.
BenchChem offers high-quality Ioxitalamic Acid-d4 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ioxitalamic Acid-d4 including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1185156-82-4

Product Name

Ioxitalamic Acid-d4

Molecular Formula

C12H11I3N2O5

Molecular Weight

647.967

IUPAC Name

3-acetamido-2,4,6-triiodo-5-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)carbamoyl]benzoic acid

InChI

InChI=1S/C12H11I3N2O5/c1-4(19)17-10-8(14)5(11(20)16-2-3-18)7(13)6(9(10)15)12(21)22/h18H,2-3H2,1H3,(H,16,20)(H,17,19)(H,21,22)/i2D2,3D2

InChI Key

OLAOYPRJVHUHCF-RRVWJQJTSA-N

SMILES

CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)C(=O)NCCO)I

synonyms

3-(Acetylamino)-5-[[(2-hydroxyethyl-d4)amino]carbonyl]-2,4,6-triiodobenzoic Acid; _x000B_3-Acetamido-2,4,6-triiodo-(N-β-hydroxyethyl-d4)isophthalic Acid Monoamide;  _x000B_AG 58107-d4;  Ioxitalamate-d4

Origin of Product

United States

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